Cas no 84776-14-7 (Bentonite, cuprian)

Bentonite, cuprian structure

Product name:Bentonite, cuprian

CAS No:84776-14-7

MF:

MW:

CID:730581

Bentonite, cuprian Chemical and Physical Properties

Names and Identifiers

- Bentonite, cuprian
- Einecs 283-939-0

Bentonite, cuprian Related Literature

1. 9-Fluorenone and 9,10-anthraquinone potential fused aromatic building blocks to synthesize electron acceptors for organic solar cells†

Thu Trang Do,Kira Rundel,Qinying Gu,Eliot Gann,Sergei Manzhos,Krishna Feron,John Bell,Christopher R. McNeill,Prashant Sonar New J. Chem., 2017,41, 2899-2909
2. 8-Hydroxyquinoline as a building block for artificial receptors: binding preferences in the recognition of glycopyranosides†

Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
3. A blue-white-yellow color-tunable excited state intramolecular proton transfer (ESIPT) fluorophore: sensitivity to polar–nonpolar solvent ratios

Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
4. A 3D hierarchical porous Co3O4 nanotube network as an efficient cathode for rechargeable lithium–oxygen batteries†

Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
5. 99mTc-3Cboroxime: a novel 99mTc(iii) complex [99mTcCl(CDO)(CDOH)2B-3C] (CDOH2 = cyclohexanedione dioxime; 3C-B(OH)2 = 3-(carbamoylphenyl)boronic acid) with high heart uptake and long myocardial retention

Shuang Liu Dalton Trans., 2017,46, 14509-14518
6. 3D periodic polyimide nano-networks for ultrahigh-rate and sustainable energy storage†

Youngjin Ham,Nathan J. Fritz,Gayea Hyun,Young Bum Lee,Jong Seok Nam,Il-Doo Kim Energy Environ. Sci., 2021,14, 5894-5902
7. 3-Hydroxyflavones vs. 3-hydroxyquinolinones: structure–activity relationships and stability studies on RuII(arene) anticancer complexes with biologically active ligands†

Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
8. 4,6-Bis(supermesitylphosphanylidenemethyl)dibenzofuran. Synthesis, X-ray structure and reactivity towards group 11 metals†

Eliane Deschamps,Bernard Deschamps,Jeanne Laure Dormieux,Louis Ricard,Nicolas Mézailles,Pascal Le Floch Dalton Trans., 2006, 594-602
9. A “click” approach to facile synthesis of long-chain highly branched ROMP polymers

Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
10. A bi-functional catalyst for oxygen reduction and oxygen evolution reactions from used baby diapers: α-Fe2O3 wrapped in P and S dual doped graphitic carbon†

Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265

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